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Compound of Interest

Compound Name: Ethyl 5-bromo-2-fluorobenzoate

Cat. No.: B1288596

An In-Depth Technical Guide to Ethyl 5-bromo-2-
fluorobenzoate

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and technical information for Ethyl 5-bromo-2-
fluorobenzoate, a key reagent in various synthetic applications within the pharmaceutical and
chemical research sectors. The following sections detail its chemical and physical properties,
hazard identification, safety protocols, and relevant experimental methodologies.

Chemical Identification and Properties

Ethyl 5-bromo-2-fluorobenzoate is a halogenated aromatic ester. Its physical and chemical
characteristics are summarized below, providing essential data for its use in experimental
settings.
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Property Value Source
CAS Number 612835-53-7 [1]
Molecular Formula C9H8BrrFO2 [1]
Molecular Weight 247.06 g/mol [1]
Physical Form Liquid
Purity >97%
ethyl 5-bromo-2-
IUPAC Name
fluorobenzoate
WYTDYNDPAJSCTK-
INChl Key

UHFFFAOYSA-N

Hazard Identification and Safety

Understanding the hazards associated with Ethyl 5-bromo-2-fluorobenzoate is critical for
safe handling. This compound is classified as hazardous, and appropriate precautions must be
taken.
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Hazard Information

Details

Source

GHS Pictogram

GHSO07 (Exclamation mark)

Signal Word

Warning

[1]

Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[1]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[1]

Safe Handling and Storage Workflow

The following diagram outlines the standard workflow for handling, storage, and emergency

response for Ethyl 5-bromo-2-fluorobenzoate to minimize exposure and ensure laboratory

safety.
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Emergency Response
~ Inhalation:
| Move to fresh air.
Y
T Eye Contact: — Seek Medical Attention
P Rinse cautiously with water. "\ if irritation persists or if unwell
A
. Skin Contact:
etz (Re s Wash with soap and water.
Preparation & Handling Storage
Don Personal Protective Equipment w | Work in a Well-Ventilated Area ».| Handle Substance Carefully | [ After Use » Store in a Dry, Cool Place
(Gloves, Goggles, Lab Coat) = (Fume Hood) "] Avoid Inhalation and Contact Keep Container Tightly Sealed

Click to download full resolution via product page
Caption: Workflow for safe handling, storage, and emergency procedures.

First-Aid Measures

In case of exposure, immediate and appropriate first-aid is essential. The following table
provides guidelines based on the known hazards of this and chemically related substances.
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Exposure Route

First-Aid Protocol

Source

Inhalation

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If
you feel unwell, call a POISON
CENTER or doctor.

[2]

Skin Contact

Wash with plenty of soap and
water. If skin irritation occurs,
seek medical advice/attention.
Take off contaminated clothing

and wash before reuse.

[2]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[2]

Ingestion

Clean mouth with water and
drink plenty of water
afterwards. Get medical

attention if symptoms occur.

[3]

Experimental Protocols

While specific experimental data for this compound is not publicly detailed, the following are

standard methodologies for determining key physical properties of a liquid chemical like Ethyl

5-bromo-2-fluorobenzoate.

A. Determination of Boiling Point

Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Methodology:
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e Apparatus Setup: A small quantity of the liquid is placed in a distillation flask. A thermometer
is positioned so that the bulb is just below the level of the side arm of the flask. The flask is
connected to a condenser.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and passes into the condenser.

o Data Collection: The temperature is recorded when it becomes constant. This stable
temperature is the boiling point. The atmospheric pressure should also be recorded, as
boiling point varies with pressure. For high-purity substances, this is expected to occur over
a narrow range.

B. Purity Assessment by Gas Chromatography (GC)

Objective: To determine the purity of the substance by separating it from any volatile impurities.
Methodology:

o Sample Preparation: A dilute solution of Ethyl 5-bromo-2-fluorobenzoate is prepared in a
suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

 Instrument Setup: A gas chromatograph equipped with a suitable column (e.g., a non-polar
or medium-polarity capillary column) and a Flame lonization Detector (FID) is used. The
oven temperature is programmed to ramp up to ensure separation of components with
different boiling points.

e Injection and Analysis: A small volume (typically 1 pL) of the prepared sample is injected into
the GC. The components are separated based on their volatility and interaction with the
column's stationary phase.

o Data Interpretation: The resulting chromatogram shows peaks corresponding to different
components. The area of the peak for Ethyl 5-bromo-2-fluorobenzoate is compared to the
total area of all peaks to calculate the purity percentage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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